Cas no 2227871-02-3 (rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a tert-butoxycarbonyl (Boc)-protected amino group and a carboxylic acid functionality. Its stereochemically defined structure makes it valuable as an intermediate in organic synthesis, particularly for constructing complex molecules with precise spatial arrangements. The Boc group enhances stability during synthetic manipulations, while the carboxylic acid moiety offers versatility for further derivatization. This compound is suited for applications in pharmaceutical research, where its rigid cyclopropane core can contribute to conformational restraint in bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in synthetic workflows.
rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid structure
2227871-02-3 structure
Product Name:rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid
CAS No:2227871-02-3
MF:C16H21NO4
MW:291.34224486351
CID:5952697
PubChem ID:165832662
Update Time:2025-05-21

rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid
    • rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
    • EN300-1885909
    • 2227871-02-3
    • Inchi: 1S/C16H21NO4/c1-9-7-10(11-8-12(11)14(18)19)5-6-13(9)17-15(20)21-16(2,3)4/h5-7,11-12H,8H2,1-4H3,(H,17,20)(H,18,19)/t11-,12+/m0/s1
    • InChI Key: ZJWSXNXHQQLTCD-NWDGAFQWSA-N
    • SMILES: OC([C@@H]1C[C@H]1C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 291.14705815g/mol
  • Monoisotopic Mass: 291.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.6Ų

rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1885909-0.05g
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
2227871-02-3
0.05g
$1129.0 2023-09-18
Enamine
EN300-1885909-0.1g
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
2227871-02-3
0.1g
$1183.0 2023-09-18
Enamine
EN300-1885909-0.25g
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
2227871-02-3
0.25g
$1235.0 2023-09-18
Enamine
EN300-1885909-0.5g
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
2227871-02-3
0.5g
$1289.0 2023-09-18
Enamine
EN300-1885909-1.0g
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
2227871-02-3
1g
$1343.0 2023-06-01
Enamine
EN300-1885909-2.5g
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
2227871-02-3
2.5g
$2631.0 2023-09-18
Enamine
EN300-1885909-5.0g
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
2227871-02-3
5g
$3894.0 2023-06-01
Enamine
EN300-1885909-10.0g
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
2227871-02-3
10g
$5774.0 2023-06-01
Enamine
EN300-1885909-1g
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
2227871-02-3
1g
$1343.0 2023-09-18
Enamine
EN300-1885909-5g
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
2227871-02-3
5g
$3894.0 2023-09-18

rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid Related Literature

Additional information on rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227871-02-3)

The compound rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227871-02-3) is a chiral cyclopropane derivative with significant potential in pharmaceutical and organic synthesis. Its unique structure, featuring a cyclopropane ring and a tert-butoxycarbonyl (Boc) protected amino group, makes it a valuable intermediate for drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its role in modulating biological activity and its applications in asymmetric synthesis.

One of the key features of rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid is its stereochemistry. The (1R,2R) configuration is critical for its interaction with biological targets, particularly in the design of enzyme inhibitors and receptor modulators. The presence of the Boc group enhances its stability, making it suitable for multi-step synthetic routes. This compound is often explored in the context of peptide mimetics and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for chiral building blocks like rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid has surged, driven by advancements in catalysis and green chemistry. Researchers are investigating its use in sustainable synthesis methods, such as flow chemistry and biocatalysis, to reduce environmental impact. Additionally, its role in protease inhibition has garnered attention, particularly in the development of antiviral and anti-inflammatory agents. These applications resonate with global health priorities, including the search for novel treatments for emerging diseases.

The synthesis of rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid typically involves cyclopropanation reactions followed by selective functionalization. The carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility is highly valued in medicinal chemistry, where slight structural modifications can significantly alter pharmacokinetics and bioavailability. The compound’s logP and solubility profiles are also areas of active research, as they influence drug formulation and delivery.

From a commercial perspective, rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid is available through specialized chemical suppliers, often in high purity grades for research use. Its CAS No. 2227871-02-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the pharmaceutical industry continues to prioritize chiral purity and structural complexity, this compound is poised to play a pivotal role in next-generation drug development. Its integration into high-throughput screening libraries further underscores its relevance in modern drug discovery pipelines.

In conclusion, rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid represents a versatile and pharmacologically relevant scaffold. Its combination of stereochemical precision, functional group diversity, and synthetic accessibility makes it a cornerstone in contemporary organic and medicinal chemistry. As research into its applications expands, this compound is likely to feature prominently in publications and patents, solidifying its importance in the scientific community.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.